N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C20H27N3O4S/c24-19(20(25)22-15-1-2-17-18(11-15)27-9-8-26-17)21-12-14-3-6-23(7-4-14)16-5-10-28-13-16/h1-2,11,14,16H,3-10,12-13H2,(H,21,24)(H,22,25)
• InChI Key: UTJKXLGXXFVIPG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)C4CCSC4
• Molecular Formula: C20H27N3O4S
• Molecular Weight: 405.5 g/mol

Description

This compound is part of a class of molecules that have garnered interest for their diverse chemical properties and potential applications in various fields of chemistry and pharmacology. Its structure contains multiple functional groups and heterocyclic rings, making it a candidate for in-depth study regarding its synthesis, behavior in chemical reactions, and properties.

Synthesis Analysis

The synthesis of compounds similar to this involves multi-step organic reactions, often starting from simple precursors through to complex cyclization and functionalization processes. For instance, a related synthesis process involves tandem palladium-catalyzed oxidative aminocarbonylation-cyclization reactions starting from prop-2-ynyloxyphenols or prop-2-ynyloxyanilines, leading to dihydrobenzo[d]oxine derivatives (Gabriele et al., 2006). This showcases the complexity and creativity involved in constructing such intricate molecular architectures.

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography, provides detailed insights into the compound's conformation, bond lengths, angles, and overall geometry. Structural elucidation is critical for understanding the compound's interaction with biological receptors or its behavior in chemical reactions. Although specific data on the mentioned compound is scarce, related compounds exhibit diverse conformations influencing their chemical reactivity and biological activity (Thimmegowda et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by the presence of multiple functional groups, allowing for a variety of chemical transformations. For instance, the introduction of sulfur or nitrogen atoms into specific positions can significantly alter the compound's chemical behavior, offering pathways for further derivatization or modification. Studies on similar compounds reveal how modifications to the molecular structure can impact their binding affinity and biological activity, emphasizing the importance of chemical properties in drug design (Lazzari et al., 2016).

Scientific Research Applications

Neuropharmacology and Receptor Antagonism

Research has delved into the synthesis and evaluation of novel compounds, including structures similar to N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide, as selective neuropeptide Y Y1 receptor antagonists. These efforts aim to develop anti-obesity drugs by modulating neuropeptide receptors, highlighting the compound's potential in addressing obesity through neuropharmacological pathways (Zarrinmayeh et al., 1998).

Molecular Interactions and Receptor Studies

The molecular interaction studies of antagonist compounds with specific receptors, such as the CB1 cannabinoid receptor, have utilized structures akin to the compound . These studies provide insights into the conformational dynamics and binding interactions of ligands with receptors, contributing to the understanding of receptor-ligand specificity and the development of receptor-targeted therapies (Shim et al., 2002).

Radioligand Development for Imaging

Compounds with structural similarities have been evaluated as potential radioligands for imaging studies, specifically targeting brain receptors such as dopamine D4 receptors. The development and evaluation of these radioligands involve understanding their binding affinities, selectivities, and in vivo behaviors, which are crucial for their application in positron emission tomography (PET) imaging and the study of neurological disorders (Kügler et al., 2011).

Cognitive Enhancement and Psychiatric Disorders

Research into selective serotonin 1A receptor antagonists, including compounds related to N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide, has shown promise in enhancing the stimulated release of neurotransmitters such as glutamate and acetylcholine in the hippocampus. These findings suggest potential cognitive-enhancing properties and therapeutic applications in treating cognitive dysfunction associated with psychiatric disorders (Schechter et al., 2005).

Metabolic Disorders and Obesity

Novel CB1 antagonist agents characterized by structures similar to the compound of interest have been explored for their anti-obesity activity. These studies aim to achieve the therapeutic benefits of weight reduction while minimizing adverse effects such as anxiety and depression, offering insights into the compound's potential in metabolic disorder treatments (Mastinu et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve further elucidation of its structure, synthesis, and reactivity. Studies could also be conducted to investigate its potential biological activities and mechanisms of action.